Cas no 1994506-68-1 (4-(3,3-difluoropyrrolidine-1-carbonyl)-3-fluoropyridine)

• Product Name: 4-(3,3-difluoropyrrolidine-1-carbonyl)-3-fluoropyridine
• CAS No: 1994506-68-1
• MF: C₁₀H₉F₃N₂O
• MW: 230.186472654343
• CID: 5332278
• Update Time: 2025-09-20

4-(3,3-difluoropyrrolidine-1-carbonyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• (3,3-difluoropyrrolidin-1-yl)(3-fluoropyridin-4-yl)methanone
• (3,3-difluoropyrrolidin-1-yl)-(3-fluoropyridin-4-yl)methanone
• 4-(3,3-difluoropyrrolidine-1-carbonyl)-3-fluoropyridine

• Inchi： 1S/C10H9F3N2O/c11-8-5-14-3-1-7(8)9(16)15-4-2-10(12,13)6-15/h1,3,5H,2,4,6H2
• InChI Key： DYUJYPOLLCWFOT-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C2C=CN=CC=2F)=O)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.2
• Topological Polar Surface Area: 33.2

Additional information on 4-(3,3-difluoropyrrolidine-1-carbonyl)-3-fluoropyridine

Introduction to 4-(3,3-Difluoropyrrolidine-1-Carbonyl)-3-Fluoropyridine (CAS No. 1994506-68-1)

4-(3,3-Difluoropyrrolidine-1-Carbonyl)-3-Fluoropyridine (CAS No. 1994506-68-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated pyridines, which are known for their diverse biological activities and pharmacological properties. The incorporation of fluorine atoms into the pyrrolidine and pyridine rings imparts enhanced stability, lipophilicity, and metabolic resistance, making it a promising candidate for drug development.

The chemical structure of 4-(3,3-Difluoropyrrolidine-1-Carbonyl)-3-Fluoropyridine is characterized by a pyridine ring substituted with a fluoro group at the 3-position and a 3,3-difluoropyrrolidine carbonyl group at the 4-position. This specific arrangement of functional groups contributes to its unique pharmacokinetic and pharmacodynamic properties. The presence of multiple fluorine atoms not only enhances the compound's binding affinity to target proteins but also improves its bioavailability and reduces its susceptibility to metabolic degradation.

Recent studies have highlighted the potential of 4-(3,3-Difluoropyrrolidine-1-Carbonyl)-3-Fluoropyridine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively modulate key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the aggregation of amyloid-beta peptides and tau proteins, which are hallmark features of Alzheimer's disease.

In addition to its neuroprotective effects, 4-(3,3-Difluoropyrrolidine-1-Carbonyl)-3-Fluoropyridine has also shown promise in cancer research. Preclinical studies have indicated that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis through the modulation of specific signaling pathways such as PI3K/AKT and MAPK/ERK.

The pharmacokinetic profile of 4-(3,3-Difluoropyrrolidine-1-Carbonyl)-3-Fluoropyridine has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows high oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it has been found to have low toxicity and minimal side effects in preclinical models.

To further validate its therapeutic efficacy and safety, several clinical trials are currently underway to evaluate the use of 4-(3,3-Difluoropyrrolidine-1-Carbonyl)-3-Fluoropyridine in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit in patients with neurodegenerative diseases and certain types of cancer.

The synthesis of 4-(3,3-Difluoropyrrolidine-1-Carbonyl)-3-Fluoropyridine involves a series of well-defined chemical reactions that can be carried out under mild conditions with high yields. Key steps include the preparation of the 3-fluoropyridine intermediate followed by coupling with 3,3-difluoropyrrolidine using appropriate coupling reagents such as HATU or EDC·HCl in the presence of a base like DIPEA or TEA. The final product is purified by column chromatography or recrystallization techniques to ensure high purity for pharmaceutical applications.

In conclusion, 4-(3,3-Difluoropyrrolidine-1-Carbonyl)-3-Fluoropyridine (CAS No. 1994506-68-1) represents a promising lead compound with significant potential for therapeutic applications in neurodegenerative diseases and cancer. Its unique chemical structure confers favorable pharmacological properties that make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel therapeutic agent.